Methyl 2-(2,4-dimethoxyphenyl)quinoline-4-carboxylate

• IUPAC Name: methyl 2-(2,4-dimethoxyphenyl)quinoline-4-carboxylate
• InChI: InChI=1S/C19H17NO4/c1-22-12-8-9-14(18(10-12)23-2)17-11-15(19(21)24-3)13-6-4-5-7-16(13)20-17/h4-11H,1-3H3
• InChI Key: MNBSEDWKDXHVBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)OC)OC
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

Methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate is an organic compound that belongs to the quinoline family. Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry. This compound, in particular, has shown potential in various scientific research applications due to its unique chemical structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-(2,4-dimethoxyphenyl)quinoline-4-carboxylate typically involves the reaction of 2,4-dimethoxybenzaldehyde with an appropriate quinoline derivative under specific conditions. One common method is the Biginelli reaction, which involves the condensation of an aldehyde, a β-keto ester, and urea under acidic conditions . The reaction is usually carried out in ethanol as a solvent and requires reflux conditions to achieve high yields.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the quinoline ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of quinoline N-oxide derivatives.

Reduction: Formation of reduced quinoline derivatives.

Substitution: Formation of substituted quinoline derivatives with various functional groups.

Scientific Research Applications

Methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Methyl 2-(2,4-dimethoxyphenyl)quinoline-4-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis. The exact pathways involved depend on the specific biological context and target.

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate
• Ethyl 4-(2,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 2,4-Dimethoxybenzylamine

Uniqueness

Methyl 2-(2,4-dimethoxyphenyl)-4-quinolinecarboxylate is unique due to its specific quinoline core structure, which imparts distinct chemical and biological properties. Compared to other similar compounds, it may exhibit different reactivity and biological activity profiles, making it a valuable compound for various research applications.